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Compound of Interest

Compound Name: 1,1-Dichloro-1-fluoroethane

Cat. No.: B156305 Get Quote

For researchers, scientists, and professionals in drug development, the phasing out of

dichlorofluoroethane (HCFC-141b) due to its environmental impact necessitates a

comprehensive understanding of viable solvent alternatives. This guide provides an objective

comparison of potential replacements, supported by key physical and chemical data,

experimental methodologies, and visual representations of relevant biological and

environmental pathways.

Dichlorofluoroethane, once a widely used solvent and foam-blowing agent, is being phased out

under the Montreal Protocol due to its contribution to ozone depletion and its significant global

warming potential (GWP).[1][2] The transition to environmentally benign and effective

alternatives is a critical challenge across various industries. This guide explores the properties

and performance of key replacements, including hydrochlorofluorocarbons (HCFCs),

hydrofluorocarbons (HFCs), hydrofluoroolefins (HFOs), hydrofluoroethers (HFEs), and

emerging "green" solvents.

Comparative Data of Dichlorofluoroethane and Its
Alternatives
The selection of a suitable replacement for dichlorofluoroethane hinges on a careful evaluation

of its physical, chemical, safety, and environmental properties. The following tables summarize

key quantitative data for dichlorofluoroethane and several prominent alternatives.
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Table 1: Physical and Chemical Properties

Solvent
Chemical
Formula

Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Density
(g/cm³)

Dichlorofluoroeth

ane (HCFC-

141b)

C₂H₃Cl₂F 116.95 32 1.25

Dichloropentaflu

oropropane

(HCFC-

225ca/cb)

C₃HF₅Cl₂ 202.94 51-56 1.55

Pentafluoropropa

ne (HFC-245fa)
C₃H₃F₅ 134.05 15.3 1.34

1,1,1,3,3-

Pentafluorobutan

e (HFC-365mfc)

C₄H₅F₅ 148.07 40.2 1.27

trans-1-Chloro-

3,3,3-

trifluoropropene

(HFO-1233zd(E))

C₃H₂ClF₃ 130.5 19 1.28

Methyl

nonafluorobutyl

ether (HFE-

7100)

C₅H₃F₉O 250.06 61 1.52

2-

Methyltetrahydrof

uran (2-MeTHF)

C₅H₁₀O 86.13 80 0.86

Cyclopentyl

methyl ether

(CPME)

C₆H₁₂O 100.16 106 0.86
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Table 2: Environmental and Safety Data

Solvent ODP¹ GWP² (100-yr) Flash Point (°C)

Dichlorofluoroethane

(HCFC-141b)
0.11 ~700 None

Dichloropentafluoropr

opane (HCFC-

225ca/cb)

0.02-0.03 ~122-595 None

Pentafluoropropane

(HFC-245fa)
0 ~950 None

1,1,1,3,3-

Pentafluorobutane

(HFC-365mfc)

0 ~794 -27

trans-1-Chloro-3,3,3-

trifluoropropene

(HFO-1233zd(E))

~0 <1-7 None

Methyl

nonafluorobutyl ether

(HFE-7100)

0 ~297 None

2-

Methyltetrahydrofuran

(2-MeTHF)

0 Low -11

Cyclopentyl methyl

ether (CPME)
0 Low -1

¹ Ozone Depletion Potential, relative to CFC-11 (ODP = 1). ² Global Warming Potential, relative

to CO₂ (GWP = 1).

Experimental Protocols for Performance Evaluation
To ensure a seamless transition from dichlorofluoroethane, the performance of alternative

solvents must be rigorously evaluated. Below are generalized experimental workflows for
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assessing cleaning efficacy and foam-blowing performance.

Experimental Workflow: Evaluating Cleaning
Performance
A standardized method for evaluating the cleaning performance of a solvent is crucial for

applications in electronics, medical devices, and precision engineering. The following workflow

is based on ASTM guidelines for preparing contaminated test coupons and evaluating cleaning

agent effectiveness.[3]

Preparation Cleaning Process Evaluation

Start: Select Substrate and Contaminant Prepare Test Coupons (e.g., ASTM G121) Apply Standardized Contaminant Record Initial Weight (W_i) Clean with Test Solvent (e.g., ultrasonic bath) Dry Coupon Record Final Weight (W_f) Calculate Cleaning Efficacy: E = ((W_i - W_f) / (W_i - W_coupon)) * 100 End: Compare Efficacy Data

Click to download full resolution via product page

Workflow for Evaluating Solvent Cleaning Performance.

Experimental Workflow: Evaluating Foam Blowing Agent
Performance
The performance of a blowing agent is determined by its ability to produce foam with desired

physical and thermal properties. This workflow outlines the key steps in evaluating alternative

blowing agents for polyurethane foams.[4][5][6][7]
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Formulation Foaming Process

Performance Analysis

Start: Define Foam System (Polyol, Isocyanate) Select Blowing Agent and Concentration Mix Components Pour into Mold Cure Foam

Measure Density

Analyze Cell Structure (SEM)

Measure Thermal Conductivity

Test Mechanical Properties (e.g., compressive strength)

End: Comparative Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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